Cas no 910909-98-7 (2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]-)

2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]-, is a chiral sulfinamide derivative commonly employed as a versatile auxiliary in asymmetric synthesis. Its stereochemically defined structure enables high diastereoselectivity in reactions such as nucleophilic additions to imines or enolate alkylations. The [N(E),S(S)]-configuration ensures consistent enantiocontrol, making it valuable for constructing stereogenic centers in pharmaceuticals and fine chemicals. The compound’s stability under a range of reaction conditions and ease of removal post-synthesis further enhance its utility. Its application in the synthesis of biologically active molecules underscores its importance in modern organic and medicinal chemistry.
2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- structure
910909-98-7 structure
Product Name:2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]-
CAS No:910909-98-7
MF:C9H19NOS
MW:189.318261384964
MDL:MFCD28656717
CID:5225359
PubChem ID:15351779
Update Time:2025-10-29

2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]-
    • (S,E)-2-Methyl-N-(3-methylbutan-2-ylidene)propane-2-sulfinamide
    • [N(E),S(S)]-N-(1,2-Dimethylpropylidene)-2-methyl-2-propanesulfinamide (ACI)
    • 948296-69-3
    • 2-Methyl-propane-2-sulfinic acid (1,2-dimethyl-propylidene)-amide
    • 910909-98-7
    • 220263-58-1
    • (NE)-2-methyl-N-(3-methylbutan-2-ylidene)propane-2-sulfinamide
    • 2-Methyl-N-(3-methylbutan-2-ylidene)propane-2-sulfinamide
    • (r)-2-methyl-n-(3-methylbutan-2-ylidene)propane-2-sulfinamide
    • SCHEMBL17728772
    • CS-0458192
    • SCHEMBL17728776
    • (R,E)-2-methyl-N-(3-methylbutan-2-ylidene)propane-2-sulfinamide
    • MDL: MFCD28656717
    • Inchi: 1S/C9H19NOS/c1-7(2)8(3)10-12(11)9(4,5)6/h7H,1-6H3/b10-8+
    • InChI Key: RDYKYUUGTHUYHS-CSKARUKUSA-N
    • SMILES: N(=C(/C)\C(C)C)/S(=O)C(C)(C)C

Computed Properties

  • Exact Mass: 189.11873540g/mol
  • Monoisotopic Mass: 189.11873540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 48.6Ų

2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- Pricemore >>

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2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Titanium ethoxide Solvents: Tetrahydrofuran ;  reflux
Reference
Asymmetric Aldol-Tishchenko Reaction of Sulfinimines
Foley, Vera M.; McSweeney, Christina M.; Eccles, Kevin S.; Lawrence, Simon E.; McGlacken, Gerard P., Organic Letters, 2015, 17(22), 5642-5645

Production Method 2

Reaction Conditions
1.1 Reagents: Ethanol, 2,2,2-trifluoro-, 1,1′,1′′-triester with boric acid (H3BO3) Solvents: Tetrahydrofuran ;  rt; 48 h, 55 °C
Reference
A General Method for Imine Formation Using B(OCH2CF3)3
Reeves, Jonathan T.; Visco, Michael D.; Marsini, Maurice A.; Grinberg, Nelu; Busacca, Carl A.; et al, Organic Letters, 2015, 17(10), 2442-2445

Production Method 3

Reaction Conditions
1.1 Reagents: Titanium ethoxide Solvents: Tetrahydrofuran ;  12 h, 66 °C
1.2 Reagents: Sodium chloride Solvents: Water
Reference
Diastereoselective indium-mediated allylation of N-tert-butanesulfinyl ketimines: easy access to asymmetric quaternary stereocenters bearing nitrogen atoms
Sirvent, Juan Alberto; Foubelo, Francisco; Yus, Miguel, Chemical Communications (Cambridge, 2012, 48(19), 2543-2545

2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- Raw materials

2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- Preparation Products

Additional information on 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]-

2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- (CAS No. 910909-98-7)

2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- (CAS No. 910909-98-7) is a chiral compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by its sulfur-containing functional group and chiral center, which make it a valuable building block in the synthesis of complex molecules, particularly those with biological activity.

The chirality of 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- is a critical feature that influences its reactivity and selectivity in various chemical reactions. Chiral compounds are essential in the development of enantiomerically pure drugs, as they can exhibit different pharmacological properties depending on their stereochemistry. Recent studies have highlighted the importance of chiral auxiliaries and catalysts in asymmetric synthesis, and 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- has shown promise as a versatile chiral auxiliary in this context.

In the realm of pharmaceutical research, 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- has been explored for its potential use in the synthesis of prodrugs and drug intermediates. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The ability to control the stereochemistry of prodrugs can significantly enhance their therapeutic efficacy and reduce side effects. Research has shown that 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- can be used to introduce specific chiral centers into prodrug molecules, thereby improving their pharmacokinetic properties.

Beyond its applications in drug development, 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- has also been studied for its role in catalysis. Chiral catalysts are crucial in asymmetric synthesis, where they facilitate the formation of one enantiomer over another. The unique structure of 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- makes it an excellent candidate for developing new catalysts that can achieve high enantioselectivity in a variety of reactions. Recent advancements in this area have led to the development of novel catalytic systems that utilize this compound as a key component.

The synthesis of 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- typically involves several steps, including the formation of the sulfinate ester and subsequent reaction with an appropriate amine to introduce the chiral center. The choice of reagents and reaction conditions is critical to achieving high yields and enantioselectivity. Recent research has focused on optimizing these synthetic routes to make them more efficient and scalable for industrial applications.

In addition to its synthetic utility, 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- has been investigated for its potential biological activity. Studies have shown that compounds with similar structures can exhibit antibacterial, antifungal, and antiviral properties. While more research is needed to fully understand the biological mechanisms involved, these findings suggest that 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- could have applications in developing new therapeutic agents.

The safety and environmental impact of chemical compounds are important considerations in their development and use. To date, there have been no reports of significant toxicity or environmental concerns associated with 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]-. However, as with any chemical compound used in pharmaceutical or industrial processes, it is essential to conduct thorough safety assessments and follow best practices for handling and disposal.

In conclusion, 2-Propanesulfinamide, N-(1,2-dimethylpropylidene)-2-methyl-, [N(E),S(S)]- (CAS No. 910909-98-7) is a versatile chiral compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features make it a valuable tool for developing enantiomerically pure drugs and novel catalytic systems. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in the field of chemistry.

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